Cas no 1220019-45-3 (Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate)
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate
- ethyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate
- AKOS010566140
- ethyl3-amino-4-(4-methylpiperidin-1-yl)benzoate
- 1220019-45-3
-
- MDL: MFCD13343546
- Inchi: 1S/C15H22N2O2/c1-3-19-15(18)12-4-5-14(13(16)10-12)17-8-6-11(2)7-9-17/h4-5,10-11H,3,6-9,16H2,1-2H3
- InChI Key: KIQIADZTTWUHSI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C=1)N)N1CCC(C)CC1)=O
Computed Properties
- Exact Mass: 262.168
- Monoisotopic Mass: 262.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
- XLogP3: 2.9
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM307409-1g |
Ethyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate |
1220019-45-3 | 95% | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM307409-5g |
Ethyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate |
1220019-45-3 | 95% | 5g |
$500 | 2022-09-03 | |
| TRC | E042535-125mg |
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate |
1220019-45-3 | 125mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E042535-250mg |
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate |
1220019-45-3 | 250mg |
$ 375.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656273-5g |
Ethyl 3-amino-4-(4-methylpiperidin-1-yl)benzoate |
1220019-45-3 | 98% | 5g |
¥6078.00 | 2024-08-09 |
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate
Ethyl 3-Amino-4-(4-Methyl-1-Piperidinyl)Benzoate: A Comprehensive Overview
Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate, also known by its CAS number 1220019-45-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoate ester group attached to a piperidine ring, which introduces both rigidity and flexibility into the structure, making it suitable for various chemical modifications and biological interactions.
The benzoate moiety in Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate plays a crucial role in its chemical reactivity and biological activity. The piperidine ring, a six-membered cyclic amine, contributes to the compound's ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of pharmaceutical agents.
One of the key areas of research involving this compound is its potential as a precursor for more complex molecules. By modifying the amino group or the methyl substituent on the piperidine ring, chemists can tailor the compound's properties to suit specific therapeutic needs. For instance, altering the substituents can influence the compound's solubility, stability, and ability to cross cellular membranes, all of which are critical factors in drug design.
Another area of interest is the compound's role in medicinal chemistry. Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate has been explored as a potential lead compound for developing agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate enzyme activity and inhibit key signaling pathways makes it a valuable tool in drug discovery efforts.
Recent advancements in synthetic methodologies have also contributed to the study of this compound. Researchers have developed efficient routes for its synthesis, often employing catalytic techniques that enhance yield and selectivity. These methods not only facilitate large-scale production but also pave the way for further structural diversification.
In terms of applications, Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate has shown promise in both academic research and industrial settings. Its use as an intermediate in organic synthesis has been documented in several high-profile studies, underscoring its versatility as a building block for more complex molecules.
Moreover, the compound's stability under various conditions has been extensively studied. This information is vital for ensuring its safe handling and storage, particularly in industrial settings where large-scale production is required. Understanding its stability also aids in predicting its behavior during formulation processes and long-term storage.
Looking ahead, Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate is expected to remain a focal point in chemical research due to its unique properties and potential applications. As researchers continue to explore its capabilities, new insights into its structure-function relationships will undoubtedly emerge, further solidifying its role in advancing scientific knowledge.
1220019-45-3 (Ethyl 3-amino-4-(4-methyl-1-piperidinyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)